Cas no 860786-41-0 (4-(3-Chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-(3-Chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 860786-41-0
• MF: C₁₇H₁₆ClN₃O₂
• MW: 329.780842781067
• CID: 5705117
• PubChem ID: 3738655
• Update Time: 2025-06-11

4-(3-Chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 860786-41-0
• 4-(3-chlorophenyl)-5-methyl-2-(2-phenoxyethyl)-1,2,4-triazol-3-one
• 12T-0263
• CHEMBL4935349
• 4-(3-chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• AKOS005081540
• 3H-1,2,4-Triazol-3-one, 4-(3-chlorophenyl)-2,4-dihydro-5-methyl-2-(2-phenoxyethyl)-
• 4-(3-Chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C17H16ClN3O2/c1-13-19-20(10-11-23-16-8-3-2-4-9-16)17(22)21(13)15-7-5-6-14(18)12-15/h2-9,12H,10-11H2,1H3
• InChI Key： GZTFPOPZIZTTNL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(N(CCOC2C=CC=CC=2)N=C1C)=O

Computed Properties

• Exact Mass: 329.0931045g/mol
• Monoisotopic Mass: 329.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 462.2±55.0 °C(Predicted)
• pka: 2.49±0.20(Predicted)

Additional information on 4-(3-Chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Introduction to 4-(3-Chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 860786-41-0)

The compound 4-(3-Chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one, identified by its CAS number 860786-41-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazolone class, a structural motif renowned for its broad spectrum of biological activities. The presence of multiple substituents, including a 3-chlorophenyl group, a methyl side chain, and an 2-phenoxyethyl moiety, contributes to its unique chemical properties and potential pharmacological applications.

Recent studies have highlighted the importance of triazolone derivatives in medicinal chemistry due to their ability to modulate various biological targets. The 4-(3-Chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one structure has been extensively investigated for its potential in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. Its molecular framework allows for selective interactions with biological systems, making it a promising candidate for drug development.

In the context of modern drug discovery, the 3-chlorophenyl substituent plays a crucial role in enhancing the compound's binding affinity to target proteins. This group is often found in bioactive molecules due to its ability to engage in hydrophobic interactions and π-stacking phenomena. Additionally, the methyl group at the 3-position contributes to steric stabilization, improving the compound's metabolic stability and bioavailability. These features collectively contribute to the compound's potential as a lead molecule in pharmaceutical research.

The 2-phenoxyethyl side chain is another critical feature of this compound, providing a hydrophilic extension that enhances solubility and permeability across biological membranes. This characteristic is particularly important for oral and transdermal drug delivery systems. Furthermore, the triazolone ring itself is known for its versatility in drug design, offering multiple sites for functionalization and optimization.

Current research in medicinal chemistry has demonstrated that derivatives of 4-(3-Chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one exhibit promising anti-inflammatory and antimicrobial properties. Studies have shown that these compounds can modulate key signaling pathways involved in immune responses and microbial infections. The ability of this molecule to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX) has been particularly noteworthy in preclinical models.

One of the most intriguing aspects of this compound is its potential application in treating neurological disorders. Emerging research suggests that triazolone derivatives can cross the blood-brain barrier due to their optimized lipophilicity and molecular size. This property makes them suitable candidates for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The 3-chlorophenyl group has been shown to enhance penetration through this barrier, further supporting its therapeutic potential.

The synthesis of 4-(3-Chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as transition metal-catalyzed coupling reactions and microwave-assisted synthesis have significantly improved the efficiency of producing this compound on an industrial scale.

In terms of pharmacokinetic properties, studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The combination of hydrophobic and hydrophilic moieties ensures adequate solubility while maintaining stability in biological systems. This balance is critical for achieving therapeutic efficacy without undue toxicity.

Future directions in research are focused on exploring analogs of 4-(3-Chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one to further optimize their pharmacological properties. Structural modifications aimed at enhancing binding affinity or reducing side effects are being actively pursued by medicinal chemists worldwide. Collaborative efforts between academia and industry are expected to accelerate the discovery of novel therapeutic agents based on this scaffold.

The impact of this compound extends beyond traditional pharmaceutical applications. Its unique chemical structure has attracted interest from researchers working on agrochemicals and materials science. By leveraging similar molecular motifs, scientists aim to develop innovative solutions for crop protection and advanced material formulations.

In conclusion,4-(3-Chlorophenyl)-3-methyl-1-(2-phenoxyethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 860786-41-0) represents a versatile molecule with significant potential across multiple domains of chemical biology and drug discovery. Its structural features contribute to its biological activity and pharmacokinetic profile make it an attractive candidate for further development.